Cas no 1190315-99-1 ((8-Bromoquinolin-4-yl)methanol)

• Product Name: (8-Bromoquinolin-4-yl)methanol
• CAS No: 1190315-99-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD12828255
• CID: 1026391
• Update Time: 2025-10-24

(8-Bromoquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8-Bromoquinolin-4-yl)methanol
• 8-bromo-4-Quinolinemethanol
• QC-3894

• MDL： MFCD12828255
• Inchi： 1S/C10H8BrNO/c11-9-3-1-2-8-7(6-13)4-5-12-10(8)9/h1-5,13H,6H2
• InChI Key： FIRODXFCQOQZSE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NC=CC=2CO

Computed Properties

• Exact Mass: 236.97900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 33.12000
• LogP: 2.48960

(8-Bromoquinolin-4-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols

Additional information on (8-Bromoquinolin-4-yl)methanol

Introduction to (8-Bromoquinolin-4-yl)methanol (CAS No. 1190315-99-1)

(8-Bromoquinolin-4-yl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1190315-99-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated quinoline core linked to a methanol substituent, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. The introduction of a bromine atom at the 8-position and a hydroxymethyl group at the 4-position enhances the molecule's reactivity and potential therapeutic efficacy. This modification allows for further functionalization, making it a valuable intermediate in synthesizing more complex pharmacological agents.

Recent studies have highlighted the potential of 8-Bromoquinolin-4-yl)methanol in the development of novel therapeutic agents. Its structural features make it an attractive candidate for targeting various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The bromine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In the context of oncology research, quinoline derivatives have shown promise as inhibitors of kinases and other enzymes implicated in tumor growth and progression. The methanol substituent at the 4-position of the quinoline ring can be further modified to introduce additional functional groups, enhancing binding affinity and selectivity towards specific targets. For instance, incorporation of heterocycles or other bioactive moieties can lead to compounds with improved pharmacokinetic properties.

Moreover, the brominated quinoline core has been explored in the development of antiviral agents. Quinoline-based molecules have demonstrated efficacy against various viral infections, including HIV and hepatitis C. The bromine atom serves as a handle for further derivatization, enabling the design of compounds with enhanced antiviral activity. Recent advances in medicinal chemistry have leveraged this scaffold to develop next-generation antiviral drugs with improved safety profiles.

The synthesis of (8-Bromoquinolin-4-yl)methanol involves multi-step organic transformations, starting from readily available quinoline derivatives. The bromination step at the 8-position is typically achieved using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). Subsequent reduction of the resulting quinoline dibromide with lithium aluminum hydride (LiAlH₄) yields the desired hydroxymethyl derivative.

The methanol group at the 4-position provides a nucleophilic site for further chemical modifications. This functionality can be exploited to introduce various pharmacophores, including amine, carboxylic acid, or thiol groups, depending on the desired biological activity. For example, introduction of an amine group can facilitate further derivatization into amides or ureas, which are common motifs in drug design.

In conclusion, (8-Bromoquinolin-4-yl)methanol (CAS No. 1190315-99-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. The combination of its quinoline core and functionalizable methanol substituent offers numerous opportunities for further chemical manipulation and biological exploration.